Cas no 172732-59-1 (1,3,2-Dioxaborinane, 2-(2-chlorophenyl)-)

1,3,2-Dioxaborinane, 2-(2-chlorophenyl)- is a cyclic boronate ester featuring a chlorophenyl substituent, commonly utilized as an intermediate in organic synthesis and cross-coupling reactions. Its stable cyclic structure enhances handling and storage compared to acyclic boronic esters, while the chlorophenyl group offers reactivity for further functionalization. This compound is particularly valuable in Suzuki-Miyaura couplings, enabling the formation of biaryl structures with high selectivity. Its compatibility with various reaction conditions and resistance to protodeboronation make it a reliable reagent for pharmaceutical and materials science applications. The product is typically supplied with high purity to ensure consistent performance in synthetic workflows.

1,3,2-Dioxaborinane, 2-(2-chlorophenyl)- structure

172732-59-1 structure

Product Name:1,3,2-Dioxaborinane, 2-(2-chlorophenyl)-

CAS No:172732-59-1

MF:C₉H₁₀BClO₂

MW:196.438501834869

MDL:MFCD34167288

CID:3812544

PubChem ID:21708147

Update Time:2025-10-08

1,3,2-Dioxaborinane, 2-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

- 1,3,2-Dioxaborinane, 2-(2-chlorophenyl)-
- 2-chlorophenylboronic acid-1,3-propanediol ester
- 2-(2-Chlorophenyl)-1,3,2-dioxaborinane
- starbld0046702
- 172732-59-1
- BS-48022
- SCHEMBL7590437
- F73442
- MDL： MFCD34167288
- Inchi： 1S/C9H10BClO2/c11-9-5-2-1-4-8(9)10-12-6-3-7-13-10/h1-2,4-5H,3,6-7H2
- InChI Key： NANBZMBMVCMGJL-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1B1OCCCO1

Computed Properties

Exact Mass: 196.0462374g/mol
Monoisotopic Mass: 196.0462374g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5Å²

1,3,2-Dioxaborinane, 2-(2-chlorophenyl)- Pricemore >>

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